3-[(cyclopropylcarbonyl)amino]-N-ethylbenzamide

• IUPAC Name: 3-(cyclopropanecarbonylamino)-N-ethylbenzamide
• InChI: InChI=1S/C13H16N2O2/c1-2-14-12(16)10-4-3-5-11(8-10)15-13(17)9-6-7-9/h3-5,8-9H,2,6-7H2,1H3,(H,14,16)(H,15,17)
• InChI Key: NYVPDMKEJQJODZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC(=CC=C1)NC(=O)C2CC2
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

3-[(cyclopropylcarbonyl)amino]-N-ethylbenzamide is an organic compound with a complex structure that includes a cyclopropylcarbonyl group, an amide linkage, and an ethyl-substituted benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(cyclopropylcarbonyl)amino]-N-ethylbenzamide typically involves the reaction of 3-aminobenzamide with cyclopropylcarbonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The resulting intermediate is then reacted with ethylamine to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-[(cyclopropylcarbonyl)amino]-N-ethylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the amide nitrogen or the benzene ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alkoxides under basic conditions.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or benzamides.

Scientific Research Applications

3-[(cyclopropylcarbonyl)amino]-N-ethylbenzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of 3-[(cyclopropylcarbonyl)amino]-N-ethylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or alter receptor function by acting as an agonist or antagonist. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-[(cyclopropylcarbonyl)amino]benzoic acid
• 3-[(cyclopropylcarbonyl)amino]-N-propylbenzamide
• 2-[(cyclopropylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Uniqueness

3-[(cyclopropylcarbonyl)amino]-N-ethylbenzamide is unique due to its specific structural features, such as the ethyl substitution on the benzamide core and the presence of a cyclopropylcarbonyl group. These features confer distinct chemical properties and biological activities compared to similar compounds.